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Compound of Interest

Compound Name: Zafirlukast-d7

Cat. No.: B1141256 Get Quote

This guide provides crucial safety and logistical protocols for researchers, scientists, and drug

development professionals handling Zafirlukast-d7. Adherence to these procedures is vital for

ensuring personal safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
Zafirlukast-d7, an isotope-labeled analog of Zafirlukast, should be handled with care,

assuming hazards similar to its non-deuterated counterpart. Zafirlukast is classified as harmful

if swallowed and can cause skin and serious eye irritation[1]. It is also recognized as being very

toxic to aquatic life with long-lasting effects[2].

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification Purpose

Respiratory Protection

Self-contained

breathing apparatus

or respirator

Use in well-ventilated

areas. For higher

exposure risk, a

NIOSH-approved

respirator is

recommended.

To prevent inhalation

of dust or aerosols[1].

Hand Protection
Chemical-resistant

gloves

Nitrile or latex gloves

are generally suitable

for incidental contact.

[3]

To protect skin from

direct contact.

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles

ANSI Z87.1 certified.
To shield eyes from

splashes and dust.

Body Protection
Laboratory coat or

disposable coveralls
---

To prevent

contamination of

personal clothing.

Operational Plan: Handling and Storage
Handling:

Avoid the formation of dust and aerosols.

Use only in a well-ventilated area, preferably within a chemical fume hood.

Do not eat, drink, or smoke in the handling area[2].

Wash hands thoroughly after handling the compound[1][2].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Emergency Situation First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical

attention[1].

Skin Contact
Wash with plenty of soap and water. If skin

irritation occurs, seek medical advice[1].

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If experiencing

respiratory symptoms, call a poison center or

doctor[1].

Ingestion
Rinse mouth. Call a poison center or doctor if

you feel unwell[1][2].

Spills

Wear appropriate PPE, including respiratory

protection. Avoid dust formation. Ventilate the

area. Collect the spilled material and place it in

a suitable container for disposal.

Disposal Plan
Unused or waste Zafirlukast-d7 should be disposed of as hazardous pharmaceutical waste in

accordance with all applicable local, state, and federal regulations, such as the Resource

Conservation and Recovery Act (RCRA)[4][5].

Disposal Steps:

Segregation: Do not mix with non-hazardous waste.

Containment: Place in a clearly labeled, sealed container, often a black container designated

for hazardous pharmaceutical waste[6].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-17492/Zafirlukast-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-17492/Zafirlukast-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-17492/Zafirlukast-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-17492/Zafirlukast-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DCAPI1015.html
https://www.benchchem.com/product/b1141256?utm_src=pdf-body
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Arrange for collection by a licensed hazardous waste disposal service.

Treatment: The primary method of disposal for this type of waste is incineration at a

permitted facility[5][6].

Documentation: Maintain all records of disposal as required by your institution and regulatory

agencies.

Visual Guides
Below are procedural diagrams to aid in the safe handling and disposal of Zafirlukast-d7.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b1141256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zafirlukast-d7 Handling Workflow
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Zafirlukast-d7 Disposal Plan

Waste Collection

Disposal Process

Compliance

Segregate Zafirlukast-d7 waste
from other waste streams

Place in a Labeled, Sealed
Hazardous Waste Container

Store in Designated Hazardous
Waste Accumulation Area

Arrange for Pickup by a
Licensed Disposal Vendor

Transport to a Permitted
Incineration Facility

Complete Waste Manifest

Retain Disposal Records

Click to download full resolution via product page

Zafirlukast-d7 Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1141256?utm_src=pdf-body-img
https://www.benchchem.com/product/b1141256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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